Cas no 22531-86-8 (5-Acenaphthylenebutanoicacid, 1,2,6,7,8,8a-hexahydro-g-oxo-)

• Product Name: 5-Acenaphthylenebutanoicacid, 1,2,6,7,8,8a-hexahydro-g-oxo-
• CAS No: 22531-86-8
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 289861
• PubChem ID: 300428
• Update Time: 2025-04-19

5-Acenaphthylenebutanoicacid, 1,2,6,7,8,8a-hexahydro-g-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Acenaphthylenebutanoicacid, 1,2,6,7,8,8a-hexahydro-g-oxo-
• 4-(1,2,6,7,8,8a-hexahydroacenaphthylen-5-yl)-4-oxobutanoic acid
• 4-Oxo-4-(6.7.8.8a-tetrahydro-acenaphthenyl-(5))-buttersaeure
• 4-Oxo-4-< 6.7.8.8a-tetrahydro-acenaphthenyl-(5)> -buttersaeure
• 6-< 3-Carboxy-propionyl> -3.4.5.11-tetrahydro-acenaphthen
• AC1L6WB5
• NSC174844
• DTXSID40306270
• NSC-174844
• 22531-86-8

• Inchi： 1S/C16H18O3/c17-14(8-9-15(18)19)12-7-6-11-5-4-10-2-1-3-13(12)16(10)11/h6-7,10H,1-5,8-9H2,(H,18,19)
• InChI Key： IALIBZSTXPKNHT-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C1C=CC2CCC3CCCC=1C3=2

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 261.1°C
• Refractive Index: 1.596
• PSA: 54.37
• LogP: 3.10020